Cas no 1315449-56-9 (2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine)

• Product Name: 2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine
• CAS No: 1315449-56-9
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5178496
• Update Time: 2026-03-05

2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-triazol-1-ylmethyl)morpholine
• 2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine
• Morpholine, 2-(1H-1,2,4-triazol-1-ylmethyl)-

• Inchi： 1S/C7H12N4O/c1-2-12-7(3-8-1)4-11-6-9-5-10-11/h5-8H,1-4H2
• InChI Key： DRHRFGKZKCJWFU-UHFFFAOYSA-N
• SMILES： O1CCNCC1CN1C=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: -0.8
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine

Recent Advances in the Study of 2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine (CAS: 1315449-56-9)

The compound 2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine (CAS: 1315449-56-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines a morpholine ring with a 1,2,4-triazole moiety, which is known for its diverse biological activities. Recent studies have focused on exploring its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

One of the key areas of research has been the investigation of its role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Preliminary studies suggest that 2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine exhibits inhibitory activity against specific kinase targets, although the exact mechanism of action remains under investigation. Researchers have employed molecular docking studies and in vitro assays to elucidate its binding affinity and selectivity.

Another promising avenue of research involves the compound's potential as an antimicrobial agent. The 1,2,4-triazole ring is a well-known pharmacophore in antifungal and antibacterial drugs, and the addition of the morpholine ring may enhance its bioavailability and pharmacokinetic properties. Recent in vitro studies have demonstrated moderate activity against a range of bacterial and fungal strains, prompting further exploration of its structure-activity relationships (SAR).

Synthetic methodologies for 2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine have also been refined in recent years. A study published in 2023 described an efficient one-pot synthesis route that improves yield and reduces the number of purification steps. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The synthetic route involves the reaction of morpholine with a triazole derivative under mild conditions, followed by purification via column chromatography.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile. Early pharmacokinetic studies indicate that 2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine has moderate oral bioavailability and a relatively short half-life. Researchers are currently exploring structural modifications to improve these properties, such as the introduction of lipophilic groups or the development of prodrug formulations.

In conclusion, 2-[(1H-1,2,4-triazol-1-yl)methyl]morpholine (CAS: 1315449-56-9) represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to further elucidate its biological targets, optimize its pharmacological properties, and explore its therapeutic applications. The compound's unique structural features and promising preliminary data make it a compelling subject for future studies in chemical biology and medicinal chemistry.